Cas no 618078-34-5 (7-cyclohexyl-6-imino-11-methyl-2-oxo-N-(1-phenylethyl)-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide)

$7-cyclohexyl-6-imino-11-methyl-2-oxo-N-(1-phenylethyl)-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide structure$

618078-34-5 structure

Product Name:7-cyclohexyl-6-imino-11-methyl-2-oxo-N-(1-phenylethyl)-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

CAS No:618078-34-5

MF:C₂₇H₂₉N₅O₂

MW:455.551465749741

CID:2199241

PubChem ID:3481391

Update Time:2025-04-21

7-cyclohexyl-6-imino-11-methyl-2-oxo-N-(1-phenylethyl)-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1-CYCLOHEXYL-2-IMINO-10-METHYL-5-OXO-N-(1-PHENYLETHYL)-1,5-DIHYDRO-2H-DIPYRIDO[1,2-A:2,3-D]PYRIMIDINE-3-CARBOXAMIDE
- 7-cyclohexyl-6-imino-11-methyl-2-oxo-N-(1-phenylethyl)-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
- 1-cyclohexyl-2-imino-10-methyl-5-oxo-N-(1-phenylethyl)-1,5-dihydro-2H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide
- AB00674349-01
- SR-01000908739
- SR-01000908739-1
- 645-548-7
- STK814183
- 1-cyclohexyl-2-imino-10-methyl-5-oxo-N-(1-phenylethyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide
- AKOS016070906
- 7-cyclohexyl-6-imino-11-methyl-2-oxo-N-(1-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
- EU-0014220
- F1423-2207
- SALOR-INT L426814-1EA
- AKOS002194100
- 1-CYCLOHEXYL-2-IMINO-10-METHYL-5-OXO-N-(1-PHENYLETHYL)-1,5-DIHYDRO-2H-DIPYRIDO(1,2-A:2,3-D)PYRIMIDINE-3-CARBOXAMIDE
- 618078-34-5
- Inchi： 1S/C27H29N5O2/c1-17-10-9-15-31-24(17)30-25-22(27(31)34)16-21(23(28)32(25)20-13-7-4-8-14-20)26(33)29-18(2)19-11-5-3-6-12-19/h3,5-6,9-12,15-16,18,20,28H,4,7-8,13-14H2,1-2H3,(H,29,33)
- InChI Key： KHGJFOLFVIEUAP-UHFFFAOYSA-N
- SMILES： O=C1C2C=C(C(NC(C)C3C=CC=CC=3)=O)C(=N)N(C=2N=C2C(C)=CC=CN12)C1CCCCC1

Computed Properties

Exact Mass: 455.23212518Da
Monoisotopic Mass: 455.23212518Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 34
Rotatable Bond Count: 4
Complexity: 1050
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 88.9Å²

7-cyclohexyl-6-imino-11-methyl-2-oxo-N-(1-phenylethyl)-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide Pricemore >>

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